Cas no 13275-25-7 (1-Propene-1,1,3,3,3-d5(9CI))

1-Propene-1,1,3,3,3-d5(9CI) structure
1-Propene-1,1,3,3,3-d5(9CI) structure
Product Name:1-Propene-1,1,3,3,3-d5(9CI)
CAS No:13275-25-7
MF:C3H6
MW:47.1105494499207
CID:137924
PubChem ID:15579316
Update Time:2025-04-19

1-Propene-1,1,3,3,3-d5(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propene-1,1,3,3,3-d5(9CI)
    • PROPENE-1,1,3,3,3-D5
    • 1,1,3-(Me3Si)3C5H3
    • 1,1,3,3
    • 1,1,3,3,3-pentadeuterio-propene
    • 1,1,3,3,3-Pentadeuteropropen
    • 1,1,3-Tris-trimethylsilyl-cyclopentadien
    • 2,5,5-Tris(trimethylsilyl)-1,3-cyclopentadiene
    • 2,5,5-tris(trimethylsilyl)-1,3-cyclo-pentadiene,
    • 2,5,5-TRIS(TRIMETHYLSILYL)-1,3-CYCLO-PENTADIENE, 99
    • 2,5,5-Tris(trimethylsilyl)cyclopentadien
    • 2,5,5-Tris-(trimethylsilyl)-cyclopentadien
    • CTK4I5508
    • deuteriertes Propylen
    • tris(trimethylsilyl)cyclopentadiene
    • 13275-25-7
    • 1,1,3,3,3-Pentadeuterioprop-1-ene
    • Inchi: 1S/C3H6/c1-3-2/h3H,1H2,2H3/i1D2,2D3
    • InChI Key: QQONPFPTGQHPMA-KPAILUHGSA-N
    • SMILES: C([2H])([2H])([2H])/C=C(\[2H])/[2H]

Computed Properties

  • Exact Mass: 47.078
  • Monoisotopic Mass: 47.078
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 7.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 1.4

Experimental Properties

  • LogP: 1.19230

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